Cas no 1183132-92-4 (1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine
• CAS No: 1183132-92-4
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 5745357
• PubChem ID: 60783079
• Update Time: 2023-11-24

1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1108273
• 1-[(thiophen-2-yl)methyl]-1H-pyrazol-3-amine
• 1-(THIOPHEN-2-YLMETHYL)-1H-PYRAZOL-3-AMINE
• 1183132-92-4
• 1H-Pyrazol-3-amine, 1-(2-thienylmethyl)-
• 1-(thiophen-2-yl)methyl-1H-pyrazol-3-amine

• Inchi： 1S/C8H9N3S/c9-8-3-4-11(10-8)6-7-2-1-5-12-7/h1-5H,6H2,(H2,9,10)
• InChI Key： IFWPAFVSRCYYCZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1C=CC(N)=N1

Computed Properties

• Exact Mass: 179.05171847g/mol
• Monoisotopic Mass: 179.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 380.7±27.0 °C(Predicted)
• pka: 4.03±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams